molecular formula C8H7FN2 B8731898 5-Fluoro-1H-indol-1-amine

5-Fluoro-1H-indol-1-amine

Cat. No.: B8731898
M. Wt: 150.15 g/mol
InChI Key: DXSJZEIJXDNIFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-1H-indol-1-amine is a useful research compound. Its molecular formula is C8H7FN2 and its molecular weight is 150.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7FN2

Molecular Weight

150.15 g/mol

IUPAC Name

5-fluoroindol-1-amine

InChI

InChI=1S/C8H7FN2/c9-7-1-2-8-6(5-7)3-4-11(8)10/h1-5H,10H2

InChI Key

DXSJZEIJXDNIFN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN2N)C=C1F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-fluoro-1H-indole (16.9 mmol) and potassium tert-butoxide (33.8 mmol) in DMF (76 mL) is stirred at rt under N2 for 2 h. 0.15 M NH2Cl. in ether (169.2 mL) is added drop-wise for 15 minutes at rt. The reaction mixture is stirred at rt for 2 h, then quenched with 10% Na2S2O3 aqueous solution and extracted with ether. The organic layer is separated, dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 60-80% EtOAc in heptane to afford 5-fluoro-indole-1-ylamine (751 mg, 30%) as a solid. 1H NMR (300 MHz, CDCl3): δ 4.80 (br, 2N—H), 6.38 (d, H), 7.00 (m, H), 7.19-7.43 (m, 3H).
Quantity
16.9 mmol
Type
reactant
Reaction Step One
Quantity
33.8 mmol
Type
reactant
Reaction Step One
Name
Quantity
76 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
169.2 mL
Type
solvent
Reaction Step Three

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